Cas no 1257642-68-4 (2-(4-BROMOPHENYL)-6-BUTYL-1,3,6,2-DIOXAZABOROCANE)

• Product Name: 2-(4-BROMOPHENYL)-6-BUTYL-1,3,6,2-DIOXAZABOROCANE
• CAS No: 1257642-68-4
• MF: C₁₄H₂₁BBrNO₂
• MW: 326.037043333054
• CID: 4471486
• PubChem ID: 24885568
• Update Time: 2025-08-05

2-(4-BROMOPHENYL)-6-BUTYL-1,3,6,2-DIOXAZABOROCANE Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-6-butyl-1,3,6,2-dioxazaborocane
• 4-Bromophenylboronic acid N-butyldiethanolamine ester, 97%
• 1257642-68-4
• CS-0189854
• 6-Butyl-2-(4-bromophenyl)-1,3,6,2-dioxazaborocane
• AKOS027270159
• DTXSID80584898
• 4-Bromophenylboronic acid N-butyldiethanolamine ester
• DTXCID80535663
• D71698
• 2-(4-BROMOPHENYL)-6-BUTYL-1,3,6,2-DIOXAZABOROCANE

• MDL： MFCD09265137
• Inchi： 1S/C14H21BBrNO2/c1-2-3-8-17-9-11-18-15(19-12-10-17)13-4-6-14(16)7-5-13/h4-7H,2-3,8-12H2,1H3
• InChI Key： ZBXYTGCVRYVFCP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(B2OCCN(CCO2)CCCC)=CC=1

Computed Properties

• Exact Mass: 325.08487Da
• Monoisotopic Mass: 325.08487Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• Melting Point: 120-124 °C

2-(4-BROMOPHENYL)-6-BUTYL-1,3,6,2-DIOXAZABOROCANE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 2-(4-BROMOPHENYL)-6-BUTYL-1,3,6,2-DIOXAZABOROCANE

Professional Introduction to Compound with CAS No. 1257642-68-4 and Product Name: 2-(4-BROMOPHENYL)-6-BUTYL-1,3,6,2-DIOXAZABOROCANE

The compound with the CAS number 1257642-68-4 and the product name 2-(4-BROMOPHENYL)-6-BUTYL-1,3,6,2-DIOXAZABOROCANE represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic boronic ester derivative has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both bromophenyl and butyl substituents, coupled with the dioxazaborocane core, makes this compound a versatile intermediate for synthesizing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of boronic acid derivatives for their ability to form stable complexes with biological targets. The 1,3,6,2-dioxazaborocane scaffold is particularly noteworthy for its stability under various reaction conditions and its capacity to participate in Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The 4-bromophenyl group introduces a reactive site for further functionalization, while the butyl moiety enhances solubility and metabolic stability, making it an attractive candidate for medicinal chemistry applications.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. Boronic esters have been extensively studied for their ability to interact with enzymes and receptors in a highly specific manner. The dioxazaborocane core provides a rigid framework that can be fine-tuned to optimize binding affinity and selectivity. Recent studies have demonstrated that derivatives of this class exhibit promising activity against various disease targets, including kinases and proteases. For instance, modifications to the 6-butyl substituent have shown enhanced efficacy in inhibiting aberrant signaling pathways associated with cancer.

The bromophenyl group serves as a handle for further chemical manipulation, allowing researchers to introduce additional functional groups or linkers that can enhance pharmacokinetic properties. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential. Moreover, the boronic ester functionality can be selectively hydrolyzed under mild acidic conditions, providing a convenient route to liberate active pharmacophores. This property has been exploited in prodrug formulations where controlled release mechanisms are critical.

From a synthetic chemistry perspective, 2-(4-BROMOPHENYL)-6-BUTYL-1,3,6,2-DIOXAZABOROCANE offers a robust platform for exploring new synthetic strategies. The combination of bromine and boron atoms allows for sequential cross-coupling reactions with aryl halides or alkynes, enabling the construction of polycyclic systems with intricate connectivity. Such methodologies are increasingly relevant in modern drug design, where complex molecular scaffolds are often required to achieve high affinity binding. Additionally, the stability of the dioxazaborocane core under various reaction conditions makes it an ideal candidate for multi-step syntheses without significant degradation.

Recent advances in computational chemistry have further enhanced our understanding of how structural modifications influence biological activity. Molecular modeling studies on derivatives of this compound have revealed that subtle changes to the butyl substituent can significantly impact binding modes and receptor interactions. These insights have guided rational design efforts aimed at improving potency and selectivity. For example, computational screening has identified optimal steric orientations for the 4-bromophenyl group that maximize contact with target proteins while minimizing off-target effects.

The pharmaceutical industry is also increasingly focused on green chemistry principles, and compounds like 2-(4-BROMOPHENYL)-6-BUTYL-1,3,6,2-DIOXAZABOROCANE align well with these goals. The use of boronic esters as intermediates allows for catalytic approaches that minimize waste and improve atom economy. Furthermore, the reactivity of the bromophenyl group enables orthogonal functionalization strategies, reducing the need for harsh reagents or multiple purification steps. These sustainable practices are becoming integral to modern drug development pipelines as regulatory pressures encourage environmentally responsible manufacturing processes.

In conclusion,1257642-68-4 represents a cutting-edge compound with significant potential in pharmaceutical research and development. Its unique structural features—combining a stable dioxazaborocane core with reactive 4-bromophenyl and 6-butyl substituents—make it an invaluable tool for medicinal chemists seeking to design novel therapeutics. As our understanding of disease mechanisms continues to evolve,this compound will undoubtedly play a crucial role in advancing targeted therapies across multiple therapeutic areas.